4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide
Description
4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide, also known as PMSF, is a chemical compound commonly used in scientific research. It is a sulfonamide derivative and an irreversible inhibitor of serine proteases. PMSF is widely used in various biochemical and physiological studies due to its ability to inhibit serine proteases, which play a crucial role in many biological processes.
Scientific Research Applications
Photocatalytic Applications and Photosensitizing Abilities
Research into compounds structurally related to 4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide reveals their potential in photocatalytic applications due to their photosensitizing abilities. A study focusing on the synthesis, characterization, and photophysicochemical properties of zinc(II) phthalocyanine with new benzenesulfonamide derivative substituents, including those similar to 4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide, demonstrated that these compounds have suitable and sufficient photosensitizing abilities for photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021).
Photodynamic Therapy for Cancer Treatment
The spectroscopic, photophysical, and photochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units containing Schiff base derivatives reveal the potential of these compounds, including those structurally related to 4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide, as photosensitizer candidates in photodynamic therapy. This therapy is an effective alternative for cancer treatment, highlighting the compound's good solubility, favorable fluorescence, singlet oxygen production, and photostability (Öncül, Öztürk, & Pişkin, 2022).
Potential in Treating Neurological Conditions
Although not directly linked to 4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide, research into related compounds like endothelin receptor antagonists has explored their use in preventing subarachnoid hemorrhage-induced cerebral vasospasm, a condition that can lead to significant neurological deficits. This application underlines the broader potential of sulfonamide derivatives in medical treatments beyond their anticancer properties (Zuccarello et al., 1996).
Antimicrobial Activity
The antimicrobial activity of sulfonamide derivatives, including those structurally related to 4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide, has been explored, indicating potential utility in combating microbial infections. For instance, N-pyridin-3-yl-benzenesulfonamide showed significant antimicrobial activity against various bacterial strains, suggesting that similar compounds could be developed as antimicrobial agents (Ijuomah, Ike, & Obi, 2022).
properties
IUPAC Name |
4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S/c1-24-18-7-2-3-8-19(18)25-16-9-11-17(12-10-16)26(22,23)21-14-15-6-4-5-13-20-15/h2-13,21H,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFPZBNGKGCJFFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-methoxyphenoxy)-N-(pyridin-2-ylmethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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